Cas no 6968-58-7 (7-(3-methylphenyl)benzo[a]anthracene)
6968-58-7 structure
Product Name:7-(3-methylphenyl)benzo[a]anthracene
7-(3-methylphenyl)benzo[a]anthracene Chemical and Physical Properties
Names and Identifiers
-
- 7-(3-methylphenyl)benzo[a]anthracene
- AR-1H2714
- AC1Q1IWR
- NSC64921
- CTK5D0922
- AC1L6LXZ
- 7-M-TOLYLBENZ[A]ANTHRACENE
- 7-(3-methylphenyl)tetraphene
- 7-m-tolyl-benz[a]anthracene
- AR-1H2714; AC1Q1IWR; NSC64921; CTK5D0922; AC1L6LXZ; 7-M-TOLYLBENZ[A]ANTHRACENE; 7-(3-methylphenyl)tetraphene; 7-m-tolyl-benz[a]anthracene;
- NSC-64921
- DTXSID20289850
- 6968-58-7
-
- Inchi: 1S/C25H18/c1-17-7-6-10-20(15-17)25-22-12-5-3-9-19(22)16-24-21-11-4-2-8-18(21)13-14-23(24)25/h2-16H,1H3
- InChI Key: ICYWXVXKOPAIDA-UHFFFAOYSA-N
- SMILES: C12C=CC3C=CC=CC=3C1=CC1C=CC=CC=1C=2C1C=CC=C(C)C=1
Computed Properties
- Exact Mass: 318.14094
- Monoisotopic Mass: 318.140851
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 1.164
- Boiling Point: 495.7°C at 760 mmHg
- Flash Point: 249.9°C
- Refractive Index: 1.73
- PSA: 0
- LogP: 7.12160
7-(3-methylphenyl)benzo[a]anthracene Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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